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Technical Support Center: PVDC Coatings
Welcome to the technical support center for Polyvinylidene Chloride (PVDC) coatings. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on controlling coating thickness and uniformity. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address common issues

encountered during the application and analysis of PVDC coatings.

Troubleshooting Guide: Common PVDC Coating
Defects
This guide addresses specific issues that can arise during the PVDC coating process, offering

potential causes and recommended solutions.
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Issue Potential Causes Recommended Solutions

Uneven Coating Thickness

1. Improper viscosity of the

PVDC emulsion/solution. 2.

Inconsistent applicator roll

speed or pressure.[1] 3. Non-

uniform substrate surface.[2] 4.

Inconsistent drying/curing

temperature or airflow.[3]

1. Adjust the solid content or

solvent ratio to achieve the

target viscosity. 2. Calibrate

and maintain consistent speed

and pressure settings on the

coating equipment. 3. Ensure

the substrate is clean and pre-

treated for uniform wettability.

[2] 4. Optimize the drying

tunnel parameters for uniform

heat and air distribution.

Bubbles in the Coating

1. Entrapped air in the coating

liquid.[4] 2. Coating viscosity is

too high, trapping air. 3.

Outgassing from the substrate

or a previous coating layer. 4.

Turbulent application process.

1. Degas the coating liquid

before application. For larger

reservoirs, consider using

bladder bags to prevent air

absorption.[4] 2. Reduce

viscosity by adjusting the

formulation. 3. Ensure the

substrate is properly dried and

that any primers are fully

cured. 4. Optimize the coating

head and roll speeds to ensure

a smooth, laminar flow of the

coating liquid.[1]

De-wetting or Fish Eyes

1. Low surface energy of the

substrate. 2. Contamination on

the substrate surface (e.g.,

oils, dust, release agents).[5]

3. Incompatibility between the

coating and the substrate.

1. Use a surface treatment

method (e.g., corona

treatment) to increase the

substrate's surface energy. 2.

Thoroughly clean the substrate

surface before coating.[5] 3.

Use a primer or adhesion

promoter to improve

compatibility.
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Poor Adhesion

1. Improper curing (time or

temperature).[3] 2.

Incompatible substrate

material. 3. Surface

contamination.[5]

1. Ensure the coating is cured

according to the

manufacturer's specifications

for time and temperature to

allow for proper film formation.

[3] 2. Select a substrate known

to be compatible with PVDC or

use an appropriate primer. 3.

Implement a rigorous cleaning

protocol for the substrate prior

to coating.

Low Barrier Performance

1. Coating thickness is below

the specified minimum.[6] 2.

Incomplete coalescence of

PVDC particles due to

improper drying/curing.[7] 3.

Presence of pinholes or other

defects.

1. Increase the coating weight

by adjusting application

parameters (e.g., reduce line

speed, increase coating

solids). 2. Optimize the curing

process to ensure a

continuous, non-porous film is

formed.[3] 3. Filter the PVDC

emulsion to remove

particulates that could cause

pinholes.[1]

Frequently Asked Questions (FAQs)
Coating Application and Control
Q1: What are the primary methods for applying PVDC coatings?

A1: The two main methods for applying PVDC are emulsion coating and solvent-based coating.

[7] Emulsion coating utilizes a water-based PVDC latex, which is safer due to the absence of

solvents. Solvent-based coating uses organic solvents and can produce thin, defect-free

coatings.[7] Reverse gravure coating is a common industrial technique used for application.[1]

Q2: Which process parameters have the most significant impact on PVDC coating thickness?
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A2: The key parameters influencing coating thickness are the viscosity and solid content of the

PVDC dispersion, the speed of the substrate (web speed), and the rotational speeds of the

applicator and metering rolls.[1][2] Generally, a higher solid content, a faster applicator roll

speed relative to the web speed, and a slower web speed will result in a thicker coating.

Q3: How does the drying and curing process affect coating uniformity and performance?

A3: The drying and curing process is critical for film formation and barrier properties.[3] After

initial drying removes the water or solvent, a precisely controlled curing (or maturation)

process, involving specific temperature and time parameters, allows the PVDC molecules to

arrange into a tightly packed crystalline structure.[3][7] This process is essential for particle

fusion and the formation of a continuous, high-barrier film. An improper curing process can lead

to a loose molecular structure, reducing barrier performance.[3]

Thickness Measurement and Quantification
Q4: What are the common methods for measuring PVDC coating thickness?

A4: Several methods can be used to measure PVDC coating thickness:

Gravimetric Analysis: This involves weighing a known area of the coated film and the

uncoated substrate to calculate the coating weight, often expressed in grams per square

meter (g/m²).[8]

Micrometer/Vernier Caliper: This provides a direct measurement of the total film thickness.

The substrate thickness must be subtracted to determine the coating thickness.[9]

Spectroscopy: Near-infrared (NIR) spectroscopy is a fast, non-destructive method for

monitoring PVDC coating thickness in real-time during production.[6]

Radiation Absorption: Techniques using X-rays can be effective, as the chlorine atoms in

PVDC absorb X-rays more than typical substrate films, allowing for differentiation and

thickness measurement.[10]

Q5: How can I relate coating weight (g/m²) to thickness (µm)?
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A5: To convert coating weight to thickness, you need to know the density of the PVDC coating.

The formula is:

Thickness (µm) = [Coating Weight (g/m²) / Density (g/cm³)]

The density of PVDC copolymers can vary, so it is important to use the value specified by the

material supplier.

Experimental Protocols
Protocol 1: Determination of PVDC Coating Weight by
Gravimetric Analysis
Objective: To determine the average coating weight of a PVDC-coated film.

Materials:

PVDC-coated film sample

Uncoated substrate film

Analytical balance (readable to 0.0001 g)

Cutting template (e.g., 10 cm x 10 cm)

Sharp cutting blade

Solvent capable of dissolving PVDC but not the substrate (e.g., tetrahydrofuran - use with

appropriate safety precautions)

Lint-free wipes

Methodology:

Sample Preparation: Cut a precise area from the PVDC-coated film using the template (e.g.,

100 cm²). Prepare at least three replicates for accuracy.
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Initial Weighing: Weigh each coated sample on the analytical balance and record the weight

(W_coated).

Coating Removal: a. Place a sample in a shallow dish. b. Add the appropriate solvent to

immerse the sample. c. Gently agitate until the PVDC coating is fully dissolved. d. Carefully

remove the now-uncoated substrate. e. Gently wipe the substrate with a lint-free cloth

dampened with the solvent to remove any residue.

Drying: Place the uncoated substrate in a fume hood or a low-temperature oven until all

solvent has evaporated.

Final Weighing: Weigh the dry, uncoated substrate and record the weight (W_substrate).

Calculation: a. Calculate the weight of the PVDC coating: W_pvdc = W_coated -

W_substrate. b. Calculate the coating weight in g/m²: Coating Weight = (W_pvdc / Area of

sample in cm²) * 10,000.

Analysis: Average the results from the replicates to determine the mean coating weight.

Visualizations
Logical Relationships and Workflows
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Caption: A typical workflow for the PVDC coating process.
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Caption: Key parameters influencing final PVDC coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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